molecular formula C₂₄H₃₈O₅ B1139745 7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid CAS No. 16265-24-0

7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid

Cat. No. B1139745
CAS RN: 16265-24-0
M. Wt: 406.56
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

“7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid” is a 3-oxo steroid that is cholic acid in which the hydroxy group at position 3 has undergone formal oxidation to the corresponding ketone . It is a human metabolite and plays a role in various biological processes .


Molecular Structure Analysis

The molecular formula of this compound is C24H38O5 . The InChI string representation of its structure is InChI=1S/C24H38O5/c1- 13 (4- 7- 21 (28) 29) 16- 5- 6- 17- 22- 18 (12- 20 (27) 24 (16,17) 3) 23 (2) 9- 8- 15 (25) 10- 14 (23) 11- 19 (22) 26/h13- 14,16- 20,22,26- 27H,4- 12H2,1- 3H3, (H,28,29) /t13- ,14+,16- ,17+,18+,19- ,20+,22+,23+,24- /m1/s1 .


Physical And Chemical Properties Analysis

The average mass of this compound is 406.556 and its mono-isotopic mass is 406.27192 . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid

is a 3-oxo steroid that is cholic acid in which the hydroxy group at position 3 has undergone formal oxidation to the corresponding ketone . It is a human metabolite .

One of the known applications of this compound is in the field of Organic Synthesis and Pharmaceutical Research . It is used as an intermediate in the synthesis of the hepatoprotective drug Ursodeoxycholic Acid .

    Biochemical Research

    • This compound is used in biochemical research, particularly in proteomics . Proteomics is the large-scale study of proteins, particularly their structures and functions .

    Synthetic Derivative of Petromyzonol

    • Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate, a synthetic derivative of this compound, is isolated from the sea lamprey (Petromyzon marinus) ammocoete (larval form) . This may be used to study the biochemical characteristics of these and other compounds containing the allocholic acid ring nucleus .

properties

IUPAC Name

(4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-20,22,26-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEKUSRBIIZNLHZ-DXTOHYNYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@@H]4[C@@]3(CCC(=O)C4)C)O)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H38O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid
Reactant of Route 2
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Reactant of Route 3
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Reactant of Route 4
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Reactant of Route 5
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Reactant of Route 6
7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid

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